Cas no 1571135-50-6 (3-Pyridinecarbonitrile, 6-(1-bromoethyl)-)

• Product Name: 3-Pyridinecarbonitrile, 6-(1-bromoethyl)-
• CAS No: 1571135-50-6
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD28334857
• CID: 5181001
• Update Time: 2025-11-02

3-Pyridinecarbonitrile, 6-(1-bromoethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 6-(1-bromoethyl)-

• MDL： MFCD28334857
• Inchi： 1S/C8H7BrN2/c1-6(9)8-3-2-7(4-10)5-11-8/h2-3,5-6H,1H3
• InChI Key： RKHOBFIUGKHINZ-UHFFFAOYSA-N
• SMILES： C1=NC(C(Br)C)=CC=C1C#N

Additional information on 3-Pyridinecarbonitrile, 6-(1-bromoethyl)-

Comprehensive Guide to 3-Pyridinecarbonitrile, 6-(1-bromoethyl)- (CAS No. 1571135-50-6): Properties, Applications, and Market Insights

3-Pyridinecarbonitrile, 6-(1-bromoethyl)- (CAS No. 1571135-50-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-substituted pyridine derivative is widely used as a key intermediate in the synthesis of bioactive molecules. Its unique structure, featuring a bromoethyl group at the 6-position, makes it a versatile building block for drug discovery and material science applications.

The growing demand for pyridine-based compounds in modern chemistry has positioned 3-Pyridinecarbonitrile, 6-(1-bromoethyl)- as an important research chemical. Scientists are particularly interested in its potential for creating novel heterocyclic compounds, which are crucial in developing new medications and functional materials. Recent studies highlight its role in synthesizing potential kinase inhibitors, a hot topic in cancer research.

From a chemical perspective, 3-Pyridinecarbonitrile, 6-(1-bromoethyl)- offers excellent reactivity due to its multiple functional groups. The cyano group provides a site for nucleophilic addition reactions, while the bromine substituent serves as an excellent leaving group for substitution reactions. This dual functionality answers many researchers' questions about finding versatile intermediates for complex molecular architectures.

In pharmaceutical applications, this compound addresses the current industry need for small molecule drug candidates. Its pyridine core is particularly valuable as approximately 20% of FDA-approved drugs contain this heterocycle. The 6-(1-bromoethyl) modification allows for precise structural modifications, making it valuable in structure-activity relationship (SAR) studies - a frequent search topic among medicinal chemists.

The synthesis of 3-Pyridinecarbonitrile, 6-(1-bromoethyl)- typically involves bromination of the corresponding ethyl derivative, followed by careful purification. Process optimization for this compound is a common query in organic chemistry forums, reflecting the growing interest in scalable production methods for such specialized intermediates.

Market analysis shows increasing demand for functionalized pyridine derivatives, with 3-Pyridinecarbonitrile, 6-(1-bromoethyl)- being particularly sought after by contract research organizations. The global market for such intermediates is projected to grow steadily, driven by pharmaceutical R&D investments and the trend toward personalized medicine solutions.

Storage and handling of 3-Pyridinecarbonitrile, 6-(1-bromoethyl)- require standard laboratory precautions. It should be kept in a cool, dry place away from strong oxidizers - information frequently searched by laboratory technicians and procurement specialists. The compound's stability profile makes it suitable for international shipping, an important consideration for global research collaborations.

Recent publications have highlighted innovative uses of 3-Pyridinecarbonitrile, 6-(1-bromoethyl)- in materials science, particularly in the development of organic semiconductors. This aligns with current interests in sustainable electronics and answers growing searches about "pyridine derivatives in organic electronics." The compound's ability to form coordination complexes is also being explored for catalytic applications.

Quality control of 3-Pyridinecarbonitrile, 6-(1-bromoethyl)- typically involves HPLC analysis and NMR spectroscopy. Purity specifications are crucial for research applications, and suppliers often receive queries about batch-to-batch consistency - a key concern for reproducible experimental results in academic and industrial settings.

The environmental profile of 3-Pyridinecarbonitrile derivatives is another trending topic. While 6-(1-bromoethyl)-3-pyridinecarbonitrile is used in controlled laboratory settings, researchers are increasingly interested in green chemistry approaches to its synthesis and applications, reflecting broader sustainability trends in the chemical industry.

For researchers wondering about alternative names, 3-Pyridinecarbonitrile, 6-(1-bromoethyl)- may also be referred to as 6-(1-Bromoethyl)nicotinonitrile in some literature. This naming variation is a common search term among chemists trying to locate specific compounds across different databases and publications.

In conclusion, 3-Pyridinecarbonitrile, 6-(1-bromoethyl)- (CAS No. 1571135-50-6) represents an important tool in modern chemical research. Its unique combination of reactivity and structural features makes it valuable across multiple disciplines, from drug discovery to materials engineering. As research into functionalized heterocycles continues to expand, this compound is likely to maintain its position as a key intermediate in innovative chemical synthesis.